Cas no 331852-16-5 (1-(Furan-2-yl)-2,2-dimethylpropan-1-amine)

1-(Furan-2-yl)-2,2-dimethylpropan-1-amine is a furan-derived amine compound characterized by its unique structural features, including a furan ring and a branched alkylamine moiety. This structure imparts potential reactivity and functional versatility, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The presence of the furan ring offers opportunities for further derivatization, while the sterically hindered 2,2-dimethylpropyl group may influence stability and selectivity in reactions. Its applications may include use as a building block for heterocyclic synthesis or as a precursor in medicinal chemistry research. The compound's distinct molecular architecture suggests utility in specialized chemical transformations where controlled steric and electronic properties are required.
1-(Furan-2-yl)-2,2-dimethylpropan-1-amine structure
331852-16-5 structure
Product Name:1-(Furan-2-yl)-2,2-dimethylpropan-1-amine
CAS No:331852-16-5
MF:C9H15NO
MW:153.221502542496
CID:301765
Update Time:2025-05-28

1-(Furan-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanamine, a-(1,1-dimethylethyl)-
    • 2-Furanmethanamine, -alpha--(1,1-dimethylethyl)-
    • 1-(furan-2-yl)-2,2-dimethylpropan-1-amine
    • (1S)-1-(FURAN-2-YL)-2,2-DIMETHYLPROPAN-1-AMINE
    • (1R)-1-(FURAN-2-YL)-2,2-DIMETHYLPROPAN-1-AMINE
    • NE55639
    • Z1267882030
    • 1-(Furan-2-yl)-2,2-dimethylpropan-1-amine
    • Inchi: 1S/C9H15NO/c1-9(2,3)8(10)7-5-4-6-11-7/h4-6,8H,10H2,1-3H3
    • InChI Key: NWBISWZGDOEFBC-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(C(C)(C)C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Topological Polar Surface Area: 39.2

1-(Furan-2-yl)-2,2-dimethylpropan-1-amine Security Information

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